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Compound of Interest

Compound Name: Esprocarb

Cat. No.: B1220993 Get Quote

An In-depth Technical Guide to the Molecular Structure and Formula of Esprocarb
(C₁₅H₂₃NOS)

Abstract
Esprocarb is a synthetic thiocarbamate herbicide used for the pre- and post-emergence

control of annual weeds, particularly in rice cultivation.[1] Its efficacy is rooted in its specific

molecular structure which facilitates the inhibition of very long-chain fatty acid synthesis in

plants.[2] This document provides a comprehensive overview of Esprocarb, detailing its

molecular characteristics, physicochemical properties, synthesis pathway, mechanism of

action, and common analytical protocols. All quantitative data is presented in structured tables,

and key processes are visualized using diagrams compliant with specified technical standards.

This guide is intended for researchers, scientists, and professionals in drug development and

agrochemical science.

Chemical Identity and Molecular Structure
Esprocarb is a chiral compound containing a stereogenic center within its 1,2-dimethylpropyl

group, and it is typically supplied as a racemic mixture.[3] The core structure consists of a

thiocarbamate functional group with ethyl and 1,2-dimethylpropyl substituents on the nitrogen

atom and a benzyl group attached to the sulfur atom.

Table 1: Chemical Identifiers for Esprocarb
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Identifier Value Reference

Molecular Formula C₁₅H₂₃NOS [3][4]

Molecular Weight 265.41 g/mol

IUPAC Name

S-benzyl ethyl[(2Ξ)-3-

methylbutan-2-

yl]carbamothioate

CAS Number 85785-20-2

Canonical SMILES
CCN(C(C)C(C)C)C(=O)SCC1=

CC=CC=C1

| InChI Key | BXEHUCNTIZGSOJ-UHFFFAOYSA-N | |

Caption: 2D Molecular Structure of Esprocarb.

Physicochemical Properties
Esprocarb is a yellowish, odorless liquid under standard conditions. Its properties are critical

for its formulation, application, and environmental fate.

Table 2: Physicochemical Properties of Esprocarb

Property Value Reference

Physical State Liquid

Appearance Yellowish liquid

Density 1.035 g/mL

Melting Point < 25 °C

Boiling Point 135 °C

Water Solubility 4.9 mg/L (0.0049 g/L)

| Vapor Pressure | 10.1 mPa | |
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Synthesis Pathway
The commercial synthesis of Esprocarb is a multi-step process. It begins with the formation of

a chiral amine, which is then converted to a thiocarbamate and finally alkylated to yield the final

product.

1,2-dimethylpropylamine
(chiral intermediate)

N-ethylcarbamate derivative

+

Ethyl Chloroformate

Thiocarbamate Intermediate

+

Thiolation Agent
(e.g., Carbon Disulfide)

Esprocarb
(Final Product)

+

Benzyl Chloride

Click to download full resolution via product page

Caption: General Synthesis Pathway for Esprocarb.

Mechanism of Action
Esprocarb is classified as a Group K3 herbicide. Its mode of action is the inhibition of the

synthesis of very long-chain fatty acids (VLCFAs) in susceptible plant species. VLCFAs are

essential components of plant waxes and cuticles, and their disruption leads to growth

inhibition and eventual death of the weed.
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Caption: Esprocarb's Inhibition of VLCFA Synthesis.

Metabolic Pathway
The metabolism of thiocarbamate herbicides like Esprocarb in organisms such as mammals

typically involves phase I and phase II reactions. Phase I reactions, often mediated by

cytochrome P450 (CYP) enzymes, can include hydrolysis of the thioester linkage and

oxidation. Hydrolysis breaks down the molecule into less toxic components. These metabolites

can then undergo phase II conjugation for excretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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